Cas no 2228481-20-5 (2-(2-hydroxy-5-methoxyphenyl)prop-2-enoic acid)

• Product Name: 2-(2-hydroxy-5-methoxyphenyl)prop-2-enoic acid
• CAS No: 2228481-20-5
• MF: C₁₀H₁₀O₄
• MW: 194.184003353119
• CID: 6470733
• PubChem ID: 165674448
• Update Time: 2025-06-08

2-(2-hydroxy-5-methoxyphenyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-hydroxy-5-methoxyphenyl)prop-2-enoic acid
• EN300-1755731
• 2228481-20-5

• Inchi： 1S/C10H10O4/c1-6(10(12)13)8-5-7(14-2)3-4-9(8)11/h3-5,11H,1H2,2H3,(H,12,13)
• InChI Key： QCZBGICLJNTXHE-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C(C(=C)C(=O)O)=C1)O

Computed Properties

• Exact Mass: 194.05790880g/mol
• Monoisotopic Mass: 194.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-(2-hydroxy-5-methoxyphenyl)prop-2-enoic acid

2-(2-hydroxy-5-methoxyphenyl)prop-2-enoic acid (CAS No. 2228481-20-5): An Emerging Compound in Medicinal Chemistry

2-(2-hydroxy-5-methoxyphenyl)prop-2-enoic acid, with the CAS number 2228481-20-5, is a promising compound in the field of medicinal chemistry. This compound has garnered significant attention due to its unique structural features and potential therapeutic applications. The molecule consists of a substituted phenyl group attached to a propenoic acid moiety, making it an interesting candidate for various biological studies.

The hydroxy and methoxy substituents on the phenyl ring play crucial roles in the compound's reactivity and biological activity. The hydroxy group can participate in hydrogen bonding, which is essential for interactions with biological targets. The methoxy group, on the other hand, can influence the lipophilicity and electronic properties of the molecule, affecting its bioavailability and binding affinity.

Recent research has focused on the potential of 2-(2-hydroxy-5-methoxyphenyl)prop-2-enoic acid as an anti-inflammatory agent. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 2-(2-hydroxy-5-methoxyphenyl)prop-2-enoic acid has also been investigated for its antioxidant activity. Oxidative stress is a key factor in many chronic diseases, including cardiovascular disease and neurodegenerative disorders. Research has demonstrated that this compound can scavenge free radicals and protect cells from oxidative damage, making it a potential candidate for developing new antioxidant therapies.

The pharmacokinetic properties of 2-(2-hydroxy-5-methoxyphenyl)prop-2-enoic acid have also been studied to assess its suitability for drug development. Preliminary data indicate that the compound has good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a successful drug candidate. However, further studies are needed to optimize its pharmacological properties and evaluate its safety and efficacy in animal models.

In the context of drug discovery, 2-(2-hydroxy-5-methoxyphenyl)prop-2-enoic acid has shown promise as a lead compound for developing new therapeutic agents. Its unique structure provides a platform for chemical modifications to enhance its biological activity and reduce potential side effects. Researchers are exploring various derivatives of this compound to identify more potent and selective analogs.

The synthetic route for producing 2-(2-hydroxy-5-methoxyphenyl)prop-2-enoic acid is well-established and involves several steps, including the formation of the substituted phenyl ring and the introduction of the propenoic acid moiety. The synthesis can be optimized to improve yield and purity, making it feasible for large-scale production if needed.

In conclusion, 2-(2-hydroxy-5-methoxyphenyl)prop-2-enoic acid (CAS No. 2228481-20-5) is a multifaceted compound with significant potential in medicinal chemistry. Its anti-inflammatory and antioxidant properties make it an attractive candidate for developing new therapeutic agents. Ongoing research aims to further elucidate its mechanisms of action and optimize its pharmacological properties, paving the way for future clinical applications.